Cas no 1250994-47-8 (2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester(WX100540))

• Product Name: 2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester(WX100540)
• CAS No: 1250994-47-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 4564727
• Update Time: 2025-10-12

2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester(WX100540) Chemical and Physical Properties

Names and Identifiers

• 2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester(WX100540)
• 2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester

• Inchi： 1S/C11H19NO2/c1-2-14-10(13)9-3-4-11(7-9)5-6-12-8-11/h9,12H,2-8H2,1H3
• InChI Key： LNMXEVYNXVUNGN-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C(OCC)=O)C2)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester(WX100540)

Research Brief on 2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester (WX100540) and Related Compound 1250994-47-8

This research brief provides an in-depth analysis of the latest advancements in the field of chemical biology and medicinal chemistry, focusing on the compound 2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester (WX100540) and its related compound with the CAS number 1250994-47-8. These compounds have garnered significant attention due to their potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents.

Recent studies have highlighted the structural uniqueness of 2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester (WX100540), which serves as a key intermediate in the synthesis of spirocyclic compounds. Spirocyclic frameworks are increasingly recognized for their ability to modulate biological targets with high specificity, making them valuable in the design of new pharmaceuticals. The compound's ethyl ester moiety enhances its stability and bioavailability, which are critical factors in preclinical development.

In parallel, the compound identified by CAS number 1250994-47-8 has been investigated for its role in similar synthetic pathways. Research indicates that this compound shares structural similarities with WX100540, particularly in its spirocyclic core, which suggests potential synergies in their applications. Recent publications have explored the use of these compounds in the development of kinase inhibitors and GPCR modulators, underscoring their versatility in medicinal chemistry.

Methodologically, the synthesis of WX100540 and 1250994-47-8 involves multi-step organic reactions, including cyclization and esterification, which have been optimized for higher yields and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize these compounds, ensuring their structural integrity and reproducibility. Computational modeling has further aided in understanding their binding affinities and interactions with biological targets.

The results from recent studies demonstrate promising pharmacological profiles for both compounds. For instance, WX100540 has shown efficacy in preliminary assays targeting neurodegenerative diseases, while 1250994-47-8 has exhibited potential as a scaffold for anti-inflammatory agents. These findings are supported by in vitro and in vivo data, although further clinical validation is required to confirm their therapeutic utility.

In conclusion, the ongoing research on 2-Aza-Spiro[4.4]Nonane-7-Carboxylic Acid Ethyl Ester (WX100540) and 1250994-47-8 highlights their significance in modern drug discovery. Their structural features and biological activities position them as valuable tools for the development of next-generation therapeutics. Future studies should focus on optimizing their pharmacokinetic properties and exploring their applications in diverse disease models.